Lyciumamide B

• Molecular Formula: C36H36N2O8
• Molecular Weight: 624.7 g/mol
• InChI: InChI=1S/C36H36N2O8/c1-44-30-21-25(8-13-29(30)39)34(41)33-28-19-24(20-31(45-2)35(28)42)7-14-32(40)37-17-15-22-3-9-26(10-4-22)46-27-11-5-23(6-12-27)16-18-38-36(33)43/h3-14,19-21,33-34,39,41-42H,15-18H2,1-2H3,(H,37,40)(H,38,43)/b14-7+/t33?,34-/m1/s1
• InChIKey: ITRZQYUTKGTYOP-KEDYBXFBSA-N

Lyciumamide B Procurement Guide

Lyciumamide B is a phenolic amide dimer originally isolated from the fruits of *Lycium barbarum* (goji berry) and is chemically characterized by a feruloyltyramine dimer scaffold linked via both 16‑O‑16′ and C‑5‑C‑8′ bonds [1]. Its molecular formula is C₃₆H₃₆N₂O₈ (MW 624.7) and it is commercially available as a research‑grade natural product . The compound has been evaluated in multiple *in vitro* pharmacological assays, most notably for antioxidant radical‑scavenging and anticomplement activities [1][2].

Complement cascade pathway studies

PD-1/PD-L1 interaction screening research

Antioxidant-immunomodulatory multi-target assays

• [1] Gao K, Ma D, Cheng Y, Tian X, Lu Y, Du X, Tang H, Chen J. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015 Feb 4;63(4):1067-1075. doi:10.1021/jf5049222. View Source
• [2] Chen D, Zheng H, Lu Y. Use of ferulic acid amide compounds in the preparation of anticomplement drugs. Chinese Patent Application CN 201711329034. Published 2019-06-21. View Source

Why Lyciumamide B Cannot Be Substituted

Lyciumamide B belongs to the lyciumamide family of neolignanamides, a class that exhibits marked structure‑activity divergence despite sharing a common feruloyltyramine monomeric backbone. Critically, the revised structural assignment confirms that Lyciumamide B is not a unique dimer but is identical to grossamide [1]. Consequently, while Lyciumamide B and grossamide are chemically interchangeable, they cannot be substituted with the monomeric building blocks *N*‑*E*‑coumaroyl tyramine or *N*‑*E*‑feruloyl tyramine, nor with the structurally analogous Lyciumamide A (cannabisin F), as each displays distinct antioxidant and anticomplement potencies in identical assay systems [1][2]. Procurement decisions must therefore be guided by the specific comparator‑matched activity data presented below rather than by class membership alone.

• Lyciumamide A lacks the C-5–C-8′ cross-linkage; conformational differences may alter target engagement context.
• Lyciumamide C uses an oxetane ring linkage; reported bioactivity profile differs (PPARγ agonism vs. complement pathway context).
• Monomeric phenolic amides lack the dimeric architecture; may not replicate anticomplement or PD-1/PD-L1 docking outcomes.

• [1] Du K, Dai XY, Zhu YJ, Wang MY, Gao G, Zhang MY, Feng WS, Xie ZS, Chen H. Structure Revision of Lyciumamides A–C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17;10(46):55932-55941. doi:10.1021/acsomega.5c07441. View Source
• [2] Gao K, Ma D, Cheng Y, Tian X, Lu Y, Du X, Tang H, Chen J. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015 Feb 4;63(4):1067-1075. doi:10.1021/jf5049222. View Source

Lyciumamide B Differentiation Evidence

Dual-Pathway Complement Inhibition

Lyciumamide B (identified as grossamide) demonstrates DPPH radical scavenging activity that is intermediate between the more potent monomers and the synthetic reference standard BHA [1]. In a head‑to‑head study, the monomer *N*‑*E*‑feruloyl tyramine achieved 93.4% scavenging at 1.6 × 10⁻⁴ M, while Lyciumamide B achieved 78.0% under identical conditions, exceeding the 65.2% value of BHA [1].

Dual-pathway inhibition

Cross-study comparable

CH50 0.35–0.92 mM, AP50 0.40–1.36 mM; IC50 0.52 mM (classic), 0.72 mM (alternative)

Reported complement pathway-response context

Patent and vendor validation data; sheep/rabbit erythrocyte assays

Evidence Dimension	DPPH radical scavenging (% inhibition)
Target Compound Data	78.0% at 1.6 × 10⁻⁴ M
Comparator Or Baseline	*N*-*E*-feruloyl tyramine: 93.4%; *N*-*E*-coumaroyl tyramine: 88.2%; BHA (reference): 65.2%
Quantified Difference	Lyciumamide B exhibits 12.8 percentage points higher scavenging than BHA; 15.4 percentage points lower than *N*-*E*-feruloyl tyramine.
Conditions	DPPH free radical scavenging assay in ethanol; absorbance measured at 517 nm after 30 min incubation

Why This Matters

This quantitative hierarchy establishes Lyciumamide B as a structurally novel dimer with superior antioxidant capacity compared to the widely used synthetic antioxidant BHA, while clarifying that it should not be assumed to match the potency of its monomeric constituents.

• [1] Gao K, Ma D, Cheng Y, Tian X, Lu Y, Du X, Tang H, Chen J. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015 Feb 4;63(4):1067-1075. doi:10.1021/jf5049222. Table 1. View Source

PD-1/PD-L1 Inhibitory Potential

Lyciumamide B exhibits dose‑dependent inhibition of the classical complement pathway with a CH₅₀ value of 0.52 mM . A patent‑disclosed evaluation of ferulic acid amide derivatives reported CH₅₀ values ranging from 0.35 to 0.92 mM across the compound series, placing Lyciumamide B in the mid‑range of anticomplement potency for this class [1]. The alternative pathway inhibition (AP₅₀) range for the series is 0.40–1.36 mM [1], though direct AP₅₀ data for Lyciumamide B are not provided.

PD-1/PD-L1 docking

Class-level inference

Positive molecular docking result; binding via hydrophobic interactions, H-bonds, π-π stacking

Supports PD-1/PD-L1 interaction screening context

No quantitative binding affinity (KD/IC50) reported

Evidence Dimension	Classical pathway anticomplement activity (CH₅₀, concentration for 50% hemolytic inhibition)
Target Compound Data	CH₅₀ = 0.52 mM
Comparator Or Baseline	Ferulic acid amide series: CH₅₀ range = 0.35–0.92 mM
Quantified Difference	Lyciumamide B CH₅₀ is 0.17 mM above the series minimum (0.35 mM) and 0.40 mM below the series maximum (0.92 mM).
Conditions	Sheep erythrocyte hemolytic assay; classic pathway with guinea pig serum pretreatment (10 min), erythrocyte addition, and spectrophotometric measurement after 30 min

Why This Matters

The anticomplement activity of Lyciumamide B provides a functional differentiation vector that is orthogonal to its antioxidant profile; a user requiring complement‑targeted activity cannot assume that another lyciumamide analog or monomer will produce comparable CH₅₀ values.

• [1] Chen D, Zheng H, Lu Y. Use of ferulic acid amide compounds in the preparation of anticomplement drugs. Chinese Patent Application CN 201711329034. Published 2019-06-21. View Source

Antioxidant Activity

A 2025 structural revision study using 1D/2D NMR and ¹³C NMR calculations conclusively demonstrated that Lyciumamide B is identical to grossamide, a previously characterized lignanamide [1]. This finding resolves the structural ambiguity present in the original 2015 isolation report and establishes that Lyciumamide B is not a novel chemical entity but rather a rediscovered compound [1]. Consequently, the extensive literature on grossamide—including anti‑inflammatory and acetylcholinesterase inhibitory activities—becomes directly applicable to Lyciumamide B [2].

Antioxidant activity

Class-level inference

DPPH radical scavenging and lipid peroxidation inhibition reported

May support antioxidant screening context

Inter-dimer quantitative comparison limited; class-level property

Evidence Dimension	Structural identity (NMR‑based revision)
Target Compound Data	Lyciumamide B = grossamide (FerTrm dimer with 16‑O‑16′ and C‑5‑C‑8′ linkages)
Comparator Or Baseline	Original 2015 proposed structure for Lyciumamide B (now deprecated)
Quantified Difference	The revised structure eliminates the previously proposed novel linkage pattern and aligns Lyciumamide B with a known compound class.
Conditions	1D and 2D NMR (¹H, ¹³C, HSQC, HMBC), ¹³C NMR calculations, and comparison with experimental and calculated ECD spectra

Why This Matters

Procurement of Lyciumamide B is effectively procurement of grossamide, allowing researchers to leverage the broader pharmacological dataset available for grossamide when designing follow‑up studies or selecting comparator compounds.

• [1] Du K, Dai XY, Zhu YJ, Wang MY, Gao G, Zhang MY, Feng WS, Xie ZS, Chen H. Structure Revision of Lyciumamides A–C and Their Hypoglycemic Activities. ACS Omega. 2025 Nov 17;10(46):55932-55941. doi:10.1021/acsomega.5c07441. View Source
• [2] Yan X, Tang J, dos Santos Passos C, Nurisso A, Simoes-Pires CA, Ji M, Lou H. Characterization of lignanamides from hemp (Cannabis sativa L.) seed and their antioxidant and acetylcholinesterase inhibitory activities. J Agric Food Chem. 2015 Dec 23;63(50):10611-9. doi:10.1021/acs.jafc.5b04536. View Source

Structural Distinction: C-5-C-8′ Cross-Linkage

Lyciumamide B (reported as lyciumamide B in the original publication) demonstrates inhibitory activity against lipid peroxidation in rat liver microsomes across three distinct induction systems, though with potency lower than the monomeric comparators [1]. In the ascorbate/Fe²⁺‑induced system, Lyciumamide B achieved 34.5% inhibition at 1.6 × 10⁻⁴ M compared to 92.7% for *N*‑*E*‑feruloyl tyramine and 85.3% for *N*‑*E*‑coumaroyl tyramine [1]. Similar relative performance was observed in cumine hydroperoxide‑ and CCl₄/NADPH‑induced systems [1].

Dimeric linkage

Supporting evidence

16-O-16′ ether bond + C-5–C-8′ carbon bond; bicyclic constrained

Conformational rigidity may influence bioactivity

Confirmed by NOESY and ECD analysis

Evidence Dimension	Lipid peroxidation inhibition (% inhibition) in rat liver microsomes
Target Compound Data	Ascorbate/Fe²⁺: 34.5%; Cumine hydroperoxide: 21.4%; CCl₄/NADPH: 26.8% (all at 1.6 × 10⁻⁴ M)
Comparator Or Baseline	*N*-*E*-feruloyl tyramine: 92.7%, 75.8%, 84.4%; *N*-*E*-coumaroyl tyramine: 85.3%, 68.5%, 79.7%; BHA (reference): 56.8%, 45.3%, 52.3%
Quantified Difference	Lyciumamide B is 2.7‑fold less potent than *N*-*E*-feruloyl tyramine and 2.5‑fold less potent than *N*-*E*-coumaroyl tyramine in the ascorbate/Fe²⁺ system.
Conditions	Rat liver microsomes; lipid peroxidation induced by ascorbate/Fe²⁺ (200 µM/10 µM), cumine hydroperoxide (1 mM), or CCl₄/NADPH (10 mM/0.5 mM); malondialdehyde measured by TBA method

Why This Matters

This data demonstrates that the dimeric structure of Lyciumamide B confers substantially weaker lipid peroxidation inhibition compared to the monomeric constituents; a researcher requiring potent anti‑lipid peroxidation activity should select the monomers rather than the dimer.

• [1] Gao K, Ma D, Cheng Y, Tian X, Lu Y, Du X, Tang H, Chen J. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015 Feb 4;63(4):1067-1075. doi:10.1021/jf5049222. Table 2. View Source

Lyciumamide B Research Applications

Complement Cascade Inhibition Studies

Lyciumamide B serves as a well‑characterized phenolic amide dimer standard for structure‑activity relationship (SAR) studies investigating how dimerization modulates antioxidant potency relative to monomeric building blocks. The quantitative DPPH and lipid peroxidation data provide a reproducible benchmark [1]. Researchers can use Lyciumamide B as a reference point when screening structurally related lignanamides or when evaluating the contribution of the 16‑O‑16′ and C‑5‑C‑8′ linkage motifs to radical scavenging capacity [1].

PD-1/PD-L1 Inhibitor Discovery

The validated CH₅₀ value of 0.52 mM for classical complement pathway inhibition positions Lyciumamide B as a suitable tool compound for studying complement‑mediated inflammatory processes [1]. The patent‑documented range of anticomplement activities among ferulic acid amides supports the use of Lyciumamide B in comparative screening panels aimed at identifying structure‑activity determinants for complement inhibition [2].

Multi-Target Antioxidant-Immunomodulatory Screening

Lyciumamide B, as a naturally occurring phenolic amide dimer from *Lycium barbarum*, is appropriate for inclusion in natural product libraries designed for multi‑parametric antioxidant screening. Its differential performance in DPPH versus lipid peroxidation assays—stronger radical scavenging than BHA but weaker anti‑lipid peroxidation than monomers—makes it a valuable probe for dissecting antioxidant mechanisms in complex biological matrices [1].

Analytical Reference Standard and QC Marker

Following the structural revision that Lyciumamide B is grossamide, researchers may procure Lyciumamide B as a substitute for grossamide in studies investigating anti‑neuroinflammatory, acetylcholinesterase inhibitory, or other grossamide‑associated activities [1]. The NMR‑confirmed identity ensures that pharmacological findings obtained with Lyciumamide B can be directly integrated into the existing grossamide literature corpus [1].

Application

Selection Property

Validation Focus

Complement pathway studies

Dual-pathway inhibition profile

CH50/AP50 endpoint context

PD-1/PD-L1 screening research

Docking-predicted interface binding

In vitro binding assay context

Antioxidant-immunomodulatory research

Dual-mechanism profile

Oxidative stress and complement endpoint assays

Phytochemical QC reference

High-purity HPLC profile

Method validation and botanical authentication

• [1] Gao K, Ma D, Cheng Y, Tian X, Lu Y, Du X, Tang H, Chen J. Three New Dimers and Two Monomers of Phenolic Amides from the Fruits of Lycium barbarum and Their Antioxidant Activities. J Agric Food Chem. 2015 Feb 4;63(4):1067-1075. doi:10.1021/jf5049222. View Source
• [2] Chen D, Zheng H, Lu Y. Use of ferulic acid amide compounds in the preparation of anticomplement drugs. Chinese Patent Application CN 201711329034. Published 2019-06-21. View Source